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Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

C.I. Direct Blue 218 is a complex disazo dye that has been utilized in the textile and paper

industries.[1] From a scientific and drug development perspective, its primary significance lies

in its toxicological properties, as it belongs to the class of benzidine-based dyes, which are

recognized as a potential human carcinogen.[2][3] This guide provides a comprehensive

overview of its chemical structure, properties, and the fundamental processes related to its

synthesis and toxicological profile.

Chemical Structure and Identification
Direct Blue 218 is a copper-complexed disazo dye. The core structure is based on a benzidine

derivative, which, through diazotization and coupling reactions, is linked to two molecules of 4-

amino-5-hydroxynaphthalene-2,7-disulfonic acid. The final step involves the introduction of

copper to form a more stable complex.[4]

The molecular formula for the powder form of Direct Blue 218 is C₃₂H₂₀Cu₂N₆Na₄O₁₆S₄, with a

corresponding molecular weight of approximately 1091.9 g/mol .[4][5] A solution form has also

been identified with the molecular formula C₃₂H₁₆Cu₂N₆Na₄O₁₆S₄ and a molecular weight of

1087.81 g/mol .[4][6]

Table 1: Chemical Identifiers for C.I. Direct Blue 218

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1143841?utm_src=pdf-interest
https://www.benchchem.com/product/b1143841?utm_src=pdf-body
https://de.wikipedia.org/wiki/Direct_Blue_218
https://ntp.niehs.nih.gov/sites/default/files/ntp/newhomeroc/other_background/dyesmetabenzidine_508.pdf
https://www.ebsco.com/research-starters/health-and-medicine/benzidine-and-dyes-metabolized-benzidine
https://www.benchchem.com/product/b1143841?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK594610/
https://www.benchchem.com/product/b1143841?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK594610/
https://pubchem.ncbi.nlm.nih.gov/compound/34237
https://www.ncbi.nlm.nih.gov/books/NBK594610/
https://cymitquimica.com/products/3D-FD161232/28407-37-6/direct-blue-218/
https://www.benchchem.com/product/b1143841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

tetrasodium;5-amino-3-[[4-[4-[(8-amino-1-

hydroxy-3,6-disulfonatonaphthalen-2-

yl)diazenyl]-3-hydroxyphenyl]-2-

hydroxyphenyl]diazenyl]-4-hydroxynaphthalene-

2,7-disulfonate;copper

C.I. Name Direct Blue 218

C.I. Number 24401

CAS Number 28407-37-6

Molecular Formula C₃₂H₂₀Cu₂N₆Na₄O₁₆S₄ (powder form)

Molecular Weight 1091.9 g/mol (powder form)

Synonyms
Amanil Supra Blue 9GL, Carta Blue VP,

Fastusol Blue 9GLP, Pontamine Bond Blue B

Physicochemical Properties
Direct Blue 218 is a deep purple to dark blue amorphous powder.[7] Its solubility in water is

moderate.[1] The copper complexation enhances the stability of the dye.[4]

Table 2: Physical and Chemical Properties of C.I. Direct Blue 218

Property Value

Physical State Amorphous powder

Color Deep purple to dark blue

Solubility in Water 10-50 g/L at 17 °C[1]

Melting Point 350 °C (estimated)[4]

Boiling Point 1560 °C (estimated)[4]

UV-Vis Absorption Maximum (λmax) 622 nm, 658 nm[4]
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Experimental Protocols
General Synthesis of Direct Blue 218
The synthesis of Direct Blue 218 involves a multi-step process typical for disazo dyes,

followed by metallization. The following is a generalized experimental protocol based on

established azo dye synthesis methodologies.[8][9] Note: Specific reaction conditions such as

concentrations, temperatures, and reaction times may require optimization for this particular

dye.

Step 1: Diazotization of 3,3'-Dimethoxybenzidine

Dissolve 3,3'-dimethoxybenzidine (1 mole) in a solution of hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a cold aqueous solution of sodium nitrite (2 moles) to the cooled solution.

Maintain the temperature below 5 °C throughout the addition to ensure the formation of the

stable bis-diazonium salt.

Step 2: Coupling Reaction

In a separate vessel, dissolve 4-amino-5-hydroxynaphthalene-2,7-disulfonic acid (2 moles) in

an alkaline aqueous solution (e.g., sodium carbonate or sodium hydroxide).

Cool this solution to 0-5 °C in an ice bath.

Slowly add the cold bis-diazonium salt solution from Step 1 to the alkaline solution of the

coupling component with vigorous stirring.

Maintain a low temperature and alkaline pH to facilitate the coupling reaction, resulting in the

formation of the disazo dye.

Step 3: Copper Complexation

To the solution containing the disazo dye, add a solution of a copper salt (e.g., copper

sulfate).
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Heat the reaction mixture to facilitate the formation of the copper complex. This step also

leads to the elimination of the methyl groups from the methoxy substituents.[4]

The final copper-complexed dye will precipitate from the solution.

Step 4: Isolation and Purification

Filter the precipitated Direct Blue 218.

Wash the solid product with water and potentially an organic solvent to remove impurities.

Dry the purified dye.

Toxicological Profile and Mechanism of Action
The primary toxicological concern with Direct Blue 218, and other benzidine-based dyes, is its

potential carcinogenicity.[2][3] This is not typically due to the dye molecule itself, but rather its

metabolism in the body. The azo linkages can be cleaved by azoreductases, enzymes present

in the liver and intestinal bacteria, to release the parent amine, in this case, a benzidine

derivative.[10]

Benzidine is a known human and animal carcinogen.[2] Once released, it can be absorbed and

subsequently undergo metabolic activation, primarily in the liver, by enzymes such as

cytochrome P450s and peroxidases. This activation generates reactive electrophilic

intermediates, such as N-hydroxyarylamines and nitrenium ions. These reactive metabolites

can form covalent adducts with DNA, leading to mutations and initiating the process of

carcinogenesis. The primary target organ for benzidine-induced cancer in humans is the

urinary bladder.[3][11]
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Caption: Synthesis workflow for C.I. Direct Blue 218.

Caption: Metabolic activation and toxicity pathway of benzidine-based dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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